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Compound of Interest

Compound Name: Benzyl vinylcarbamate

Cat. No.: B105125 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Benzyl vinylcarbamate, including detailed operational and disposal plans. By

offering procedural, step-by-step guidance, this document aims to be a preferred resource for

laboratory safety and chemical handling, fostering a culture of safety and trust.

Hazard Identification and Classification
Benzyl vinylcarbamate is classified as a hazardous substance. It is harmful if swallowed,

causes skin and eye irritation, and may cause respiratory irritation.[1] Adherence to the safety

protocols outlined below is crucial to minimize risk.

Quantitative Data Summary
The following table summarizes the available quantitative data for Benzyl vinylcarbamate. It is

important to note that specific oral LD50 and occupational exposure limit (OEL) data are not

currently available.
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Data Point Value Source

GHS Classification

Acute toxicity, Oral (Category

4), Skin irritation (Category 2),

Serious eye irritation (Category

2), Specific target organ

toxicity — single exposure

(Category 3)

[1][2]

Hazard Statements

H302: Harmful if swallowed,

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H335: May cause

respiratory irritation

[1][2]

Oral LD50 No data available

Occupational Exposure Limit

(OEL)
No data available [1][3]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory when handling Benzyl
vinylcarbamate. The following PPE is required to ensure personal safety.
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Protection Type
Specific
Recommendations

Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.

To protect against splashes

and airborne particles that can

cause serious eye irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber) inspected

prior to use.

To prevent skin contact, as the

substance causes skin

irritation.[1]

Body Protection

A flame-resistant and

impervious laboratory coat or

coveralls.

To protect skin and personal

clothing from contamination.[1]

Respiratory Protection

A full-face respirator is

recommended if exposure

limits are exceeded or if

irritation is experienced. All

work should be conducted in a

well-ventilated area, preferably

a chemical fume hood.

To prevent inhalation of dust or

vapors, which may cause

respiratory irritation.[1]

Experimental Protocol: Safe Handling, Weighing,
and Solution Preparation
This protocol provides a step-by-step guide for the safe handling of Benzyl vinylcarbamate in

a laboratory setting.

1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and the work area is clean and free of clutter.

Assemble all necessary equipment: analytical balance, weigh paper, spatula, beaker, stir bar,

and the appropriate solvent.

Don all required personal protective equipment as detailed in the table above.
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2. Weighing the Compound:

Place a piece of clean weigh paper on the analytical balance and tare the balance.

Carefully transfer the desired amount of Benzyl vinylcarbamate from its storage container

to the weigh paper using a clean spatula. Avoid generating dust.

Record the precise weight of the compound.

3. Solution Preparation:

Place a beaker containing the appropriate solvent and a magnetic stir bar on a stir plate

inside the chemical fume hood.

Gently add the weighed Benzyl vinylcarbamate to the solvent to avoid splashing.

Turn on the stirrer and allow the mixture to agitate until the solid is completely dissolved.

4. Post-Handling and Cleanup:

Securely cap the prepared solution and label it clearly.

Dispose of any contaminated materials, such as weigh paper and gloves, in the designated

hazardous waste container.

Wipe down the work surface of the fume hood with an appropriate cleaning agent.

Remove personal protective equipment in the correct order to avoid contamination.

Wash hands thoroughly with soap and water after the procedure is complete.

Operational Plan: Spill Management and Disposal
A clear plan for managing spills and disposing of waste is critical for maintaining a safe

laboratory environment.

Spill Management:
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Evacuation: In case of a significant spill, evacuate all non-essential personnel from the

immediate area.

Ventilation: Ensure the area is well-ventilated, using the fume hood to control vapor

dispersion.

Containment: For small spills, use an inert absorbent material such as vermiculite or sand to

contain the substance.

Cleanup: Carefully collect the absorbed material using spark-proof tools and place it into a

designated, sealed, and labeled hazardous waste container.

Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent.

Disposal Plan:

Waste Segregation: All materials contaminated with Benzyl vinylcarbamate, including

unused product, contaminated PPE, and spill cleanup materials, must be collected as

hazardous waste.

Containerization: Use a designated, leak-proof, and clearly labeled container for all Benzyl
vinylcarbamate waste. The label should include the full chemical name and relevant hazard

symbols.

Institutional Procedures: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and proper disposal of the hazardous waste. Adhere to

all local, state, and federal regulations for hazardous waste disposal. Do not dispose of

Benzyl vinylcarbamate down the drain or in the regular trash.

Safe Handling Workflow
The following diagram outlines the key steps for the safe handling of Benzyl vinylcarbamate,

from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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